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Compound of Interest

Compound Name: OGT 2115

Cat. No.: B15610721 Get Quote

Technical Support Center: OGT 2115
Welcome to the technical support center for OGT 2115. This resource provides troubleshooting

guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug

development professionals in overcoming solubility challenges with OGT 2115 in aqueous

buffers.

Frequently Asked Questions (FAQs)
Q1: What is OGT 2115 and what are its main properties?

OGT 2115 is a potent, cell-permeable, and orally active inhibitor of heparanase, an enzyme

involved in angiogenesis and metastasis.[1][2] It exhibits anti-angiogenic properties and is used

in cancer research.[1][3][4] Key properties are summarized in the table below.

Property Value Reference

Molecular Weight 495.3 g/mol [3]

Formula C₂₄H₁₆BrFN₂O₄ [3]

Purity ≥97% [3][4]

Primary Target Heparanase (IC₅₀ = 0.4 µM) [1][3][4]

Reported Solubility Soluble to 10 mM in DMSO [3]
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Q2: I am having trouble dissolving OGT 2115 in my aqueous buffer. Why is this happening?

OGT 2115 is a hydrophobic molecule, as indicated by its complex chemical structure and its

reported solubility in dimethyl sulfoxide (DMSO).[3][5] Many organic compounds with poor

water solubility exhibit challenges when dissolving in aqueous-based solutions like

physiological buffers. This can lead to precipitation, inaccurate concentrations, and unreliable

experimental results.

Q3: My OGT 2115, which was dissolved in DMSO, precipitated when I added it to my aqueous

buffer. What should I do?

This is a common issue when a compound is highly soluble in an organic solvent but poorly

soluble in an aqueous medium. The DMSO stock solution should be added to the aqueous

buffer slowly and with constant vortexing or stirring. It is also crucial to ensure the final

concentration of DMSO in your aqueous solution is as low as possible, typically below 0.5%, to

minimize solvent effects on your experiment and to avoid precipitation. If precipitation still

occurs, consider using a lower final concentration of OGT 2115 or employing one of the

solubilization strategies outlined in the troubleshooting guide below.

Q4: Can I heat the solution to improve the solubility of OGT 2115?

Heating can increase the solubility of some compounds, but it should be approached with

caution. The thermal stability of OGT 2115 is not widely reported. Excessive heating could lead

to degradation of the compound, rendering it inactive. If you choose to warm the solution, use a

gentle water bath (e.g., 37°C) for a short period and then allow the solution to cool to room

temperature to check for precipitation.

Troubleshooting Guide: OGT 2115 Solubility Issues
This guide provides a systematic approach to addressing common solubility problems

encountered with OGT 2115 in aqueous buffers.

Initial Preparation Workflow
The following diagram illustrates the recommended initial workflow for preparing a solution of

OGT 2115.
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Step 1: Prepare Stock Solution

Step 2: Prepare Working Solution

Weigh OGT 2115 powder

Add fresh, anhydrous DMSO to desired concentration (e.g., 10 mM)

Vortex until fully dissolved

Add a small volume of stock solution to the aqueous buffer

Use stock solution

Mix thoroughly (vortex or pipette)

Observe for precipitation
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Potential Solutions

Precipitation Observed in Aqueous Buffer?

Reduce Final Concentration

Yes

Use a Co-solvent

Yes

Adjust Buffer pH

Yes

Incorporate a Surfactant

Yes

Serially dilute the stock solution to a lower working concentration.

How?

Increase the percentage of a water-miscible organic solvent (e.g., ethanol, PEG) in the final buffer, while considering experimental compatibility.

How?

Systematically vary the pH of the buffer. The acetic acid moiety suggests solubility may increase at higher pH.

How?

Add a small amount of a non-ionic surfactant (e.g., Tween-80, Pluronic F-68) to the buffer before adding OGT 2115 stock.

How?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. rndsystems.com [rndsystems.com]

4. OGT 2115 | Antiangiogenics | Tocris Bioscience [tocris.com]

5. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [OGT 2115 solubility issues and solutions in aqueous
buffers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610721#ogt-2115-solubility-issues-and-solutions-
in-aqueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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